2,2,2-Trifluoro-1-[2-(trifluoromethyl)phenyl]ethan-1-ol

• IUPAC Name: 2,2,2-trifluoro-1-[2-(trifluoromethyl)phenyl]ethanol
• InChI: InChI=1S/C9H6F6O/c10-8(11,12)6-4-2-1-3-5(6)7(16)9(13,14)15/h1-4,7,16H
• InChI Key: BZYSZNZQTSWKFY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(C(F)(F)F)O)C(F)(F)F
• Molecular Formula: C9H6F6O
• Molecular Weight: 244.13 g/mol

Description

2,2,2-Trifluoro-1-[2-(trifluoromethyl)phenyl]ethan-1-ol, also known as TFPE, is a fluorinated alcohol that has been extensively studied in the field of organic chemistry. This compound is of particular interest due to its unique chemical properties, which make it a valuable tool for a range of scientific applications. In

Scientific Research Applications

Solvolysis Studies

2,2,2-Trifluoro-1-[2-(trifluoromethyl)phenyl]ethan-1-ol: has been used in solvolysis studies to understand the effects of substituents on the reaction rates. .

Development of Fluorinated Polymers

The compound serves as a precursor in the synthesis of new aromatic 3F polymers. .

Organocatalysis

It is utilized as an organocatalyst for the oxidation of tertiary amines and azines to N-oxidesalkenes. .

Mechanism of Action

Mode of Action

It is known that it can undergo asymmetric reduction with optically active grignard reagent to form 2,2,2-trifluoro-1-phenylethanol . The exact interaction of this compound with its biological targets and the resulting changes at the molecular level are subjects of ongoing research.

Biochemical Pathways

It is known that it can be used as a starting material for the synthesis of 3-trifluoromethyl-3-phenyldiazirine

Result of Action

As the compound can undergo asymmetric reduction to form 2,2,2-trifluoro-1-phenylethanol , it can be inferred that it may have some influence at the molecular level.

Synthesis routes and methods

Procedure details

Tetrabutylammonium fluoride (0.1 ml; 1.0 M solution in tetrahydrofuran) was added to a solution of 2-trifluoromethyl-benzaldehyde (1.74 g, 10 mmol) and trifluoromethyltrimethylsilane (TMSCF3) (1.8 ml, 12 mmol) in 10 ml THF at 0° C. The formed mixture was warmed up to room temperature and stirred for 4 hours. The reaction mixture was then treated with 12 ml of 1N HCl and stirred overnight. The product was extracted with ethyl acetate (3×20 ml). The organic layer was separated and dried over sodium sulfate. The organic solvent was evaporated to give 2.2 g of 1-(2-trifluoromethylphenyl)-2,2,2-trifluoro-ethanol, yield 90%.